![molecular formula C13H20ClN3O B3027106 1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride CAS No. 1233952-65-2](/img/structure/B3027106.png)
1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride
Overview
Description
1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as P4U and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : The synthesis of compounds related to 1-(Piperidin-4-yl)-3-p-tolylurea hydrochloride involves condensation and reaction techniques. For example, a compound synthesized by the condensation of diphenyl(piperidin-4-yl)methanol with p-toluenesulfonyl chloride, using methylene dichloromethane as a solvent and triethylamine as the base, demonstrates the complexity of such syntheses (Girish et al., 2008).
Crystal Structure : X-ray crystallography has been used to investigate the structure of related compounds. For instance, a synthesized compound revealed a chair conformation for the piperidine ring, and its structure exhibited both inter and intramolecular hydrogen bonds (Girish et al., 2008).
Chemical Properties and Applications
Antibacterial Activity : Certain derivatives of this compound exhibit antibacterial properties. A study showed that synthesized compounds related to this chemical demonstrated moderate antibacterial activity, highlighting their potential in antimicrobial applications (Merugu et al., 2010).
Corrosion Inhibition : Piperidine derivatives, such as this compound, have been studied for their corrosion inhibition properties, especially on iron surfaces. These derivatives have potential as environmentally friendly corrosion inhibitors (Belghiti et al., 2018).
Pharmacological Research : While direct research on this compound is limited, related piperidine compounds have been explored for various pharmacological effects, including as antagonists for cannabinoid receptors, suggesting a potential area of application for similar compounds (Lan et al., 1999).
Molecular Dynamics and Quantum Chemical Studies : Theoretical studies using molecular dynamics and quantum chemical calculations have been conducted on piperidine derivatives to predict their inhibition efficiencies in various applications, indicating their significance in computational chemistry and material science (Kaya et al., 2016).
Properties
IUPAC Name |
1-(4-methylphenyl)-3-piperidin-4-ylurea;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.ClH/c1-10-2-4-11(5-3-10)15-13(17)16-12-6-8-14-9-7-12;/h2-5,12,14H,6-9H2,1H3,(H2,15,16,17);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLFBPHOMMFLJPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NC2CCNCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1233952-65-2 | |
Record name | Urea, N-(4-methylphenyl)-N′-4-piperidinyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1233952-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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